Boc-trans-4-fluoro-5-oxo-L-proline methyl ester
Overview
Description
“Boc-trans-4-fluoro-5-oxo-L-proline methyl ester” is a chemical compound with the CAS Number: 1268729-75-4 . It has a molecular weight of 261.25 and is known by the IUPAC name 1-tert-butyl 2-methyl (2S,4R)-4-fluoro-5-oxo-1,2-pyrrolidinedicarboxylate . The compound is in the form of an oil .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H16FNO5/c1-11(2,3)18-10(16)13-7(9(15)17-4)5-6(12)8(13)14/h6-7H,5H2,1-4H3/t6-,7+/m1/s1 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“this compound” is an oil with a molecular weight of 261.25 . It is stored at temperatures between 0-8°C .Scientific Research Applications
Synthesis and Peptide Incorporation
Boc-trans-4-fluoro-5-oxo-L-proline methyl ester is a versatile compound used in the synthesis of protected fluoroproline derivatives, which are essential in peptide synthesis. For instance, it has been synthesized from trans-4-hydroxy-L-proline methyl ester, showing its utility in obtaining fluoroproline derivatives for classical peptide synthesis. Such derivatives have been used to achieve high yields in transformations of Boc-protected compounds to their Fmoc equivalents, indicating its importance in peptide chemistry (Demange, Ménez, & Dugave, 1998).
Role in Dipeptidyl Peptidase IV Inhibitors
In the context of medicinal chemistry, this compound plays a critical role in the synthesis of dipeptidyl peptidase IV inhibitors. A noteworthy example includes its preparation and incorporation into the synthesis of cis-LC15-0133 Tartrate, demonstrating the compound's significance in developing potent inhibitors for therapeutic applications (Kim et al., 2008).
Diastereoselectivity in Alkylation
The compound also exhibits interesting chemical properties, such as diastereoselectivity in alkylation reactions. Its lithium enolates have been exposed to various alkylating agents, demonstrating high facial diastereoselectivity. This property is crucial for synthesizing specific stereochemical configurations in peptides and organic molecules, highlighting the compound's value in detailed synthetic strategies (Filosa, Holder, & Auberson, 2006).
Incorporation into Fluorinated Peptides
Furthermore, this compound has been utilized in the synthesis of fluorinated peptides. These peptides incorporate 4-fluoroproline residues, aiming at potential inhibitors of HIV protease, showcasing the compound's application in creating peptides with potential therapeutic benefits. Although the peptides did not display the desired activity, this research underscores the exploratory use of fluoroproline derivatives in drug discovery (Tran et al., 1997).
Radioisotope Labeling for Clinical Imaging
The versatility of this compound extends to clinical imaging, where it has been used in the synthesis of radiotracers like trans-4-[18F]fluoro-L-proline. These radiotracers are valuable in positron emission tomography (PET) investigations of disordered matrix protein synthesis, illustrating the compound's application in medical diagnostics and research (Hamacher, 1999).
Safety and Hazards
properties
IUPAC Name |
1-O-tert-butyl 2-O-methyl (2S,4R)-4-fluoro-5-oxopyrrolidine-1,2-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FNO5/c1-11(2,3)18-10(16)13-7(9(15)17-4)5-6(12)8(13)14/h6-7H,5H2,1-4H3/t6-,7+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBKBNRNCKCOQQN-RQJHMYQMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C(CC(C1=O)F)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1[C@@H](C[C@H](C1=O)F)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16FNO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501115738 | |
Record name | 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501115738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1268729-75-4 | |
Record name | 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1268729-75-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Pyrrolidinedicarboxylic acid, 4-fluoro-5-oxo-, 1-(1,1-dimethylethyl) 2-methyl ester, (2S,4R)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501115738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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